Cas no 2243513-58-6 (2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid)

2-[5-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid is a fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid derivative, commonly employed in peptide synthesis. The Fmoc group provides selective protection for the amine functionality, enabling controlled deprotection under mild basic conditions. The pyridine ring enhances solubility in organic solvents, while the carboxylic acid moiety allows for further conjugation or coupling reactions. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where its stability and orthogonal protection strategy facilitate high-yield, sequence-specific assembly. Its structural features make it a versatile intermediate for constructing complex peptidomimetics or modified peptides with applications in medicinal chemistry and biochemical research.
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid structure
2243513-58-6 structure
Product Name:2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid
CAS No:2243513-58-6
MF:C23H20N2O4
MW:388.415905952454
CID:5945324
PubChem ID:165828313
Update Time:2025-06-03

2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid
    • EN300-6492924
    • 2243513-58-6
    • Inchi: 1S/C23H20N2O4/c1-14(22(26)27)21-11-10-15(12-24-21)25-23(28)29-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,14,20H,13H2,1H3,(H,25,28)(H,26,27)
    • InChI Key: NKOYVWFOYFTNMJ-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CN=C(C=C1)C(C(=O)O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 388.14230712g/mol
  • Monoisotopic Mass: 388.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 88.5Ų

2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid Pricemore >>

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2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid Related Literature

Additional information on 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid

Comprehensive Overview of 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid (CAS No. 2243513-58-6)

2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid (CAS No. 2243513-58-6) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyridine moiety, makes it a valuable intermediate in modern drug discovery and biomolecular engineering. This article delves into its properties, applications, and relevance in cutting-edge scientific fields.

The compound’s Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating current peptide production. Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2243513-58-6 applications" to explore its role in creating therapeutic peptides, such as those targeting metabolic disorders or cancer. Its carboxylic acid functionality further enables conjugation with other biomolecules, aligning with trends in antibody-drug conjugates (ADCs) and targeted drug delivery systems.

In the context of green chemistry and sustainable synthesis, 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid is often discussed for its compatibility with environmentally friendly solvents and catalytic methods. Queries like "eco-friendly Fmoc deprotection" or "pyridine-based linker optimization" reflect growing interest in minimizing waste during peptide manufacturing. The compound’s stability under mild conditions also supports its use in high-throughput screening (HTS) platforms.

From a structural perspective, the pyridin-2-yl segment enhances solubility in polar solvents, addressing common challenges in peptide purification. This feature is critical for researchers investigating "water-soluble peptide analogs" or "HPLC purification techniques." Additionally, the Fmoc group’s UV activity facilitates real-time monitoring during synthesis, a topic frequently explored in "Fmoc cleavage kinetics" studies.

Emerging applications include its integration into proteolysis-targeting chimeras (PROTACs), where its bifunctional linker properties connect E3 ligase ligands to target proteins. Searches for "PROTAC linker chemistry" or "CAS 2243513-58-6 in degraders" highlight its potential in next-generation therapeutics. Furthermore, its compatibility with click chemistry (e.g., CuAAC or SPAAC) positions it as a tool for bioorthogonal labeling in live-cell imaging.

Quality control and analytical characterization of 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid often involve NMR, HPLC-MS, and FTIR, with researchers seeking "CAS 2243513-58-6 purity standards" or "Fmoc-amino acid analytical methods." The compound’s crystalline form and storage stability (-20°C under inert gas) are also key considerations for industrial-scale applications.

In summary, 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]propanoic acid (CAS No. 2243513-58-6) bridges multiple disciplines—from peptide therapeutics to chemical biology—making it a focal point for innovation. Its adaptability to automated synthesis platforms and alignment with AI-driven drug design trends ensure its continued relevance in scientific advancements.

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